Cas no 1333489-03-4 (Regorafenib (Pyridine)-N-oxide-d3)

• Product Name: Regorafenib (Pyridine)-N-oxide-d3
• CAS No: 1333489-03-4
• MF: C₂₁H₁₅ClF₄N₄O₄
• MW: 501.833302736282
• CID: 4740298
• Update Time: 2025-10-05

Regorafenib (Pyridine)-N-oxide-d3 Chemical and Physical Properties

Names and Identifiers

• 4-[4-({[4-Chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)-3-fluorophenoxy]-N-(2H3)methyl-2-pyridin
• Regorafenib (Pyridine)-N-oxide-d3

• Inchi： 1S/C21H15ClF4N4O4/c1-27-19(31)18-10-13(6-7-30(18)33)34-12-3-5-17(16(23)9-12)29-20(32)28-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,28,29,32)/i1D3
• InChI Key： NUCXNEKIESREQY-FIBGUPNXSA-N
• SMILES： C1C(F)=C(NC(NC2C=C(C(F)(F)F)C(Cl)=CC=2)=O)C=CC=1OC1C=C(C(=O)NC([2H])([2H])[2H])[N+]([O-])=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Regorafenib (Pyridine)-N-oxide-d3

Recent Advances in Regorafenib (Pyridine)-N-oxide-d3 and Its Implications in Cancer Therapy

Regorafenib (Pyridine)-N-oxide-d3, a deuterated derivative of the well-known multi-kinase inhibitor Regorafenib, has recently garnered significant attention in the field of chemical biology and oncology. The compound, identified by the CAS number 1333489-03-4, represents a novel approach to enhancing the pharmacokinetic and pharmacodynamic properties of Regorafenib. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of Regorafenib (Pyridine)-N-oxide-d3 involves the strategic incorporation of deuterium atoms at specific positions within the pyridine-N-oxide moiety of Regorafenib. This modification is designed to improve metabolic stability and reduce the formation of toxic metabolites, thereby enhancing the drug's safety profile. Recent studies have demonstrated that the deuterated form exhibits comparable or even superior inhibitory activity against key oncogenic kinases, such as VEGFR2, PDGFR, and FGFR, which are critical targets in various cancer types.

In preclinical models, Regorafenib (Pyridine)-N-oxide-d3 has shown promising results in overcoming drug resistance, a major challenge in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that the compound effectively inhibited the proliferation of colorectal cancer cells that had developed resistance to standard Regorafenib treatment. The study attributed this enhanced efficacy to the improved metabolic stability and prolonged half-life of the deuterated derivative.

Another significant advancement is the application of Regorafenib (Pyridine)-N-oxide-d3 in combination therapies. Recent clinical trials have explored its synergistic effects with immune checkpoint inhibitors, such as PD-1/PD-L1 blockers. Preliminary data suggest that the combination not only enhances tumor regression but also mitigates some of the adverse effects associated with monotherapy. These findings open new avenues for personalized cancer treatment regimens.

Despite these promising developments, challenges remain in the clinical translation of Regorafenib (Pyridine)-N-oxide-d3. Issues such as optimal dosing, long-term safety, and cost-effectiveness need to be addressed in future studies. However, the compound's unique properties and demonstrated efficacy in preclinical and early clinical trials position it as a potential game-changer in the treatment of refractory cancers.

In conclusion, Regorafenib (Pyridine)-N-oxide-d3 (CAS: 1333489-03-4) represents a significant advancement in the field of targeted cancer therapy. Its ability to overcome drug resistance, improve metabolic stability, and synergize with other therapeutic agents underscores its potential as a next-generation oncology drug. Continued research and clinical validation will be essential to fully realize its therapeutic benefits and integrate it into standard cancer care protocols.